Cas no 1213012-56-6 ((1R)-1-(3-fluoro-4-methylphenyl)propan-1-amine)

• Product Name: (1R)-1-(3-fluoro-4-methylphenyl)propan-1-amine
• CAS No: 1213012-56-6
• MF: C₁₀H₁₄FN
• MW: 167.223266124725
• MDL: MFCD16293367
• CID: 1216578
• PubChem ID: 45072385
• Update Time: 2025-05-24

(1R)-1-(3-fluoro-4-methylphenyl)propan-1-amine Chemical and Physical Properties

Names and Identifiers

• (1r)-1-(3-fluoro-4-methylphenyl)-1-propanamine Hydrochloride (1:1 )
• (1R)-1-(3-fluoro-4-methylphenyl)propan-1-amine
• CID 45072385
• (1R)-1-(3-FLUORO-4-METHYLPHENYL)PROPYLAMINE-HCl
• Benzenemethanamine, α-ethyl-3-fluoro-4-methyl-, (αR)-

• MDL： MFCD16293367
• Inchi： 1S/C10H14FN/c1-3-10(12)8-5-4-7(2)9(11)6-8/h4-6,10H,3,12H2,1-2H3/t10-/m1/s1
• InChI Key： HIHAUZOLSWSRRN-SNVBAGLBSA-N
• SMILES： FC1=C(C)C=CC(=C1)[C@@H](CC)N

Computed Properties

• Exact Mass: 167.111028g/mol
• Monoisotopic Mass: 167.111028g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 138
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 167.22g/mol
• XLogP3: 2.2
• Topological Polar Surface Area: 26

Experimental Properties

• LogP: 4.04620

Additional information on (1R)-1-(3-fluoro-4-methylphenyl)propan-1-amine

Research Brief on (1R)-1-(3-fluoro-4-methylphenyl)propan-1-amine (CAS: 1213012-56-6): Recent Advances and Applications

The compound (1R)-1-(3-fluoro-4-methylphenyl)propan-1-amine (CAS: 1213012-56-6) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral amine, characterized by its fluorinated and methyl-substituted phenyl ring, has shown promising potential in various therapeutic applications, particularly in the development of central nervous system (CNS) targeting agents. Recent studies have focused on its synthesis, pharmacological properties, and potential as a building block for novel drug candidates.

Recent advancements in the synthesis of (1R)-1-(3-fluoro-4-methylphenyl)propan-1-amine have highlighted its importance in asymmetric synthesis. Researchers have developed efficient catalytic methods to achieve high enantiomeric purity, which is critical for its application in drug development. The compound's unique structural features, including the fluorine atom and methyl group, contribute to its metabolic stability and binding affinity to biological targets, making it a valuable intermediate in medicinal chemistry.

Pharmacological studies have revealed that (1R)-1-(3-fluoro-4-methylphenyl)propan-1-amine exhibits notable activity as a modulator of neurotransmitter systems. Preliminary in vitro and in vivo data suggest its potential in treating neurological disorders such as depression, anxiety, and Parkinson's disease. The compound's ability to cross the blood-brain barrier (BBB) efficiently has been a key focus, with recent research optimizing its pharmacokinetic profile to enhance therapeutic efficacy while minimizing off-target effects.

In addition to its standalone therapeutic potential, (1R)-1-(3-fluoro-4-methylphenyl)propan-1-amine has been utilized as a key intermediate in the synthesis of more complex drug molecules. Recent patents and publications describe its incorporation into novel scaffolds targeting G-protein-coupled receptors (GPCRs) and monoamine transporters. These developments underscore its versatility and importance in the design of next-generation pharmaceuticals.

Despite these promising findings, challenges remain in the large-scale production and clinical translation of (1R)-1-(3-fluoro-4-methylphenyl)propan-1-amine. Current research efforts are directed toward improving synthetic routes to reduce costs and environmental impact, as well as conducting comprehensive toxicology studies to ensure safety. Collaborative initiatives between academia and industry are expected to accelerate the compound's transition from bench to bedside.

In conclusion, (1R)-1-(3-fluoro-4-methylphenyl)propan-1-amine (CAS: 1213012-56-6) represents a compelling area of research in chemical biology and drug discovery. Its unique structural and pharmacological properties position it as a valuable tool for developing innovative therapies, particularly in the CNS domain. Continued investigation into its mechanisms of action and optimization of its drug-like properties will be crucial for realizing its full therapeutic potential.